Cas no 306935-38-6 (3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(6-quinolinyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(6-quinolinyl)-
• CAS No: 306935-38-6
• MF: C₁₂H₁₀N₄S
• MW: 242.299600124359
• CID: 300101
• PubChem ID: 2736951
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(6-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(6-quinolinyl)-
• 4-Methyl-5-quinolin-6-yl-4H-[1,2,4]triazole-3-thiol
• 4-Methyl-5-(6-quinolinyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• SCHEMBL5105688
• 306935-38-6
• HMS556M09
• 4-Methyl-5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol
• IFCXDXLPFAHKJP-UHFFFAOYSA-N
• 4-METHYL-5-QUINOLIN-6-YL-4H-1,2,4-TRIAZOLE-3-THIOL
• Maybridge1_005377

• Inchi： 1S/C12H10N4S/c1-16-11(14-15-12(16)17)9-4-5-10-8(7-9)3-2-6-13-10/h2-7H,1H3,(H,15,17)
• InChI Key： IFCXDXLPFAHKJP-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC3C(=CC=CN=3)C=2)N1C

Computed Properties

• Exact Mass: 242.06261751g/mol
• Monoisotopic Mass: 242.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.6Ų